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Compound of Interest

Compound Name: l-Menthyl acrylate

Cat. No.: B6317222 Get Quote

Essential Safety and Handling Guide for l-
Menthyl Acrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling l-Menthyl acrylate in a laboratory setting. The information is

targeted towards researchers, scientists, and drug development professionals to ensure safe

handling and build confidence in laboratory safety practices.

Hazard Identification and Immediate Precautions
l-Menthyl acrylate is an acrylate ester. While specific data for l-Menthyl acrylate is not readily

available, data from analogous compounds like methyl acrylate indicates that it should be

handled as a hazardous chemical.[1][2][3][4] Acrylates are typically flammable, can cause skin

and eye irritation, may lead to allergic skin reactions, and can be harmful if inhaled or

swallowed.[2][3][4]

Immediate First Aid Measures:

If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[5][6][7]

In case of skin contact: Immediately wash off with plenty of soap and water.[5][6] Remove

contaminated clothing and wash it before reuse.[5] If skin irritation or a rash occurs, get
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medical attention.[3]

In case of eye contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3][7] Seek immediate medical attention.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling l-Menthyl acrylate. The following table

summarizes the required PPE based on recommendations for similar acrylates.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any signs of

degradation or punctures

before and during use.[8] Use

proper glove removal

technique to avoid skin

contact.[2][6]

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.

A face shield should be worn if

there is a splashing hazard.[5]

Body Laboratory coat

A flame-retardant and

chemical-resistant lab coat is

recommended.[7]

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[1][6]
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Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of l-Menthyl acrylate from

preparation to temporary storage.

Workflow for Handling l-Menthyl Acrylate

Caption: Workflow for the safe handling of l-Menthyl acrylate.

Disposal Plan
Proper disposal of l-Menthyl acrylate and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all l-Menthyl acrylate waste, including unused product and contaminated

materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EH&S) department.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "l-
Menthyl Acrylate," and any other required hazard information.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is secure

and away from general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

Final Disposal:
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Arrange for pickup and disposal by your institution's certified hazardous waste

management provider.[7] Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.[5]

Quantitative Data for Acrylate Compounds
The following table summarizes key quantitative data for methyl acrylate, a close structural

analog of l-Menthyl acrylate. This data should be used as a reference for assessing the

potential hazards of l-Menthyl acrylate.

Property Value (for Methyl Acrylate) Reference

Boiling Point 176 °F / 80 °C

Flash Point 44 °F / 6.7 °C [9]

Vapor Pressure 65 mmHg [1][9]

Lower Explosive Limit (LEL) 2.8% [9]

Upper Explosive Limit (UEL) 25% [9]

Specific Gravity 0.956 [9]

Disclaimer: The information provided is based on data for analogous acrylate compounds and

should be used as a guide. Always consult the specific Safety Data Sheet (SDS) for l-Menthyl
acrylate when it becomes available and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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